4-(4-ethylphenyl)-6-fluoro-2-(piperidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione

• IUPAC Name: [4-(4-ethylphenyl)-6-fluoro-1,1-dioxo-1λ6,4-benzothiazin-2-yl]-piperidin-1-ylmethanone
• InChI: InChI=1S/C22H23FN2O3S/c1-2-16-6-9-18(10-7-16)25-15-21(22(26)24-12-4-3-5-13-24)29(27,28)20-11-8-17(23)14-19(20)25/h6-11,14-15H,2-5,12-13H2,1H3
• InChI Key: XLULWKAXNZPGEY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2C=C(S(=O)(=O)C3=C2C=C(C=C3)F)C(=O)N4CCCCC4
• Molecular Formula: C22H23FN2O3S
• Molecular Weight: 414.5 g/mol

Description

The compound contains several functional groups including an ethylphenyl group, a fluorine atom, a piperidine ring, and a benzothiazine dione structure. These groups are common in many pharmaceutical compounds and could potentially contribute to various biological activities.

Molecular Structure Analysis

The compound has a complex structure with several rings. The piperidine ring is a common feature in many drugs and is known to contribute to their biological activity. The benzothiazine dione structure is also a significant feature that could influence the compound’s properties and activity.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds with similar structures can undergo a variety of reactions. For example, piperidine derivatives can participate in a wide range of reactions including cyclization and multicomponent reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its structure. For example, the presence of the fluorine atom could affect the compound’s reactivity and the piperidine ring could influence its solubility and stability.

Scientific Research Applications

Medicinal Chemistry and Drug Design

Piperidines are crucial building blocks in drug development due to their diverse pharmacological properties. The compound’s piperidine ring can be modified to create novel drug candidates. . In this context, F3406-1890 may serve as a starting point for designing potential drugs targeting specific diseases.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Piperidine derivatives are known to have a wide range of biological activities and can interact with various biological targets.

Safety and Hazards

The safety and hazards associated with the compound would depend on its specific properties. As with any chemical compound, appropriate safety precautions should be taken when handling it.